N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-3-hydroxybenzohydrazide
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Overview
Description
N-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-3-hydroxybenzohydrazide, also known as DIMBOA, is a natural compound found in various plants such as maize, wheat, and rye. It belongs to the class of benzoxazinoids, which are known for their biological activities such as anti-inflammatory, antifungal, and anticancer properties.
Mechanism of Action
The mechanism of action of N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-3-hydroxybenzohydrazide is not fully understood but studies suggest that it may act through multiple pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins that are associated with inflammation. N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-3-hydroxybenzohydrazide has also been shown to induce apoptosis, or programmed cell death, in cancer cells by activating caspase enzymes. Additionally, N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-3-hydroxybenzohydrazide has been shown to disrupt fungal cell membranes and inhibit their growth.
Biochemical and Physiological Effects:
N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-3-hydroxybenzohydrazide has been shown to have a range of biochemical and physiological effects. It has been reported to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in macrophages. N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-3-hydroxybenzohydrazide has also been shown to inhibit the growth of various cancer cell lines including breast, colon, and prostate cancer cells. In addition, N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-3-hydroxybenzohydrazide has been reported to have antioxidant properties and protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-3-hydroxybenzohydrazide in lab experiments is its natural origin and low toxicity compared to synthetic compounds. N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-3-hydroxybenzohydrazide can be easily extracted from plant sources or synthesized using simple chemical reactions. However, one limitation of using N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-3-hydroxybenzohydrazide is its low solubility in water, which can limit its bioavailability and effectiveness in certain applications. Additionally, the stability of N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-3-hydroxybenzohydrazide under different storage conditions and in biological systems needs to be further investigated.
Future Directions
There are several future directions for the research on N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-3-hydroxybenzohydrazide. One area of interest is the development of novel drug formulations and delivery systems to improve its solubility and bioavailability. Another direction is to investigate the potential of N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-3-hydroxybenzohydrazide as a natural pesticide and herbicide for sustainable agriculture. Furthermore, the mechanism of action of N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-3-hydroxybenzohydrazide needs to be further elucidated to identify potential targets for therapeutic interventions. Finally, the safety and toxicity of N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-3-hydroxybenzohydrazide in different animal models and human trials need to be thoroughly evaluated to ensure its potential as a safe and effective therapeutic agent.
Synthesis Methods
The synthesis of N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-3-hydroxybenzohydrazide involves the condensation of 2-hydroxybenzohydrazide and 2,4-pentanedione in the presence of sulfuric acid. The resulting product is then treated with dimethylamine to obtain the final compound. The yield of N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-3-hydroxybenzohydrazide can be improved by optimizing the reaction conditions such as temperature, reaction time, and reagent ratios.
Scientific Research Applications
N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-3-hydroxybenzohydrazide has been extensively studied for its biological activities and potential therapeutic applications. It has been shown to exhibit anti-inflammatory, antifungal, and anticancer properties in various in vitro and in vivo studies. N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-3-hydroxybenzohydrazide has also been investigated for its potential as a natural pesticide and herbicide due to its allelopathic effects on plant growth.
properties
IUPAC Name |
3-hydroxy-N-(2-hydroxy-1,5-dimethylindol-3-yl)iminobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O3/c1-10-6-7-14-13(8-10)15(17(23)20(14)2)18-19-16(22)11-4-3-5-12(21)9-11/h3-9,21,23H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLXKXWKVPIBMOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N(C(=C2N=NC(=O)C3=CC(=CC=C3)O)O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-[(3Z)-1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene]-3-hydroxybenzohydrazide |
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